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Compound of Interest

Compound Name: DAF-FM DA

cat. No.: B161413

Proper handling and disposal of chemical reagents are critical for laboratory safety and
environmental protection. This document provides detailed procedures for the safe disposal of
DAF-FM DA (Diaminofluorescein-FM diacetate), a fluorescent probe used for the detection of
nitric oxide.

Safety and Hazard Information

According to safety data sheets, DAF-FM DA is not classified as a hazardous substance under
the Globally Harmonized System (GHS). However, it is designated as a water hazard class 1,
indicating it is slightly hazardous for water. Therefore, precautions should be taken to prevent it
from entering groundwater, water courses, or sewage systems.

Hazard Assessment Rating/Classification Source
GHS Classification Not classified as hazardous
NFPA Ratings Health: 0, Fire: 0, Reactivity: O

] Water Hazard Class 1 (Slightly
Environmental Hazard
hazardous for water)

Disposal Procedures

The proper disposal method for DAF-FM DA depends on the quantity and local regulations.
The following steps provide a general guideline.
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Step 1: Assess Quantity and Form

o Small Quantities: Determine if the amount to be disposed of qualifies as a "smaller quantity”
according to your institution's and local regulations. The Safety Data Sheet suggests that
smaller quantities can be disposed of with household waste.

e Large Quantities & Unused Product: For larger amounts of the chemical or unused stock
solutions (typically in DMSO), disposal must be handled according to official chemical waste
regulations.

» Contaminated Materials: This includes items such as pipette tips, gloves, and paper towels
that have come into contact with DAF-FM DA.

Step 2: Segregate Waste

» Keep DAF-FM DA waste separate from other chemical waste streams unless instructed
otherwise by your institution's environmental health and safety (EHS) office.

e The product is often supplied as a solution in DMSO.[1][2][3] The disposal of the solvent
must also be considered and handled in accordance with regulations for flammable liquids.

Step 3: Disposal Path

For Small Quantities (if permitted by local regulations):

e Consult your local and institutional EHS guidelines to confirm that disposal with regular
laboratory or household waste is acceptable.

« If approved, ensure the material is securely contained to prevent leakage or exposure.
For Large Quantities, Unused Solutions, and Contaminated Labware:
o Container: Place the waste in a suitable, closed, and clearly labeled container for disposal.[4]

» Labeling: Label the waste container clearly as "DAF-FM DA waste" and include the solvent
(e.g., "in DMSQO"). Follow all institutional requirements for hazardous waste labeling.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b161413?utm_src=pdf-body
https://www.benchchem.com/product/b161413?utm_src=pdf-body
https://www.merckmillipore.com/IN/en/product/DAF-FM-DA-CAS-254109-22-3-Calbiochem,EMD_BIO-251520
https://www.sigmaaldrich.com/SG/en/product/mm/251520m
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0002276_NitricOxideIndicatorsDAF-FM_DAF-FM_Diacetate_PI.pdf
https://www.chemicalbook.com/msds/daf-fm.pdf
https://www.benchchem.com/product/b161413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Storage: Store the sealed waste container in a designated satellite accumulation area for
chemical waste.

» Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed
chemical waste disposal company.[4] Disposal must be conducted at an appropriate
treatment and disposal facility in accordance with all applicable laws and regulations.[4]

Important Environmental Precaution:

e Do not allow the product, even in small quantities, to enter sewers or any surface or ground

water systems.

Step 4: Decontamination

» After handling, wash hands and any affected skin areas thoroughly with soap and plenty of

water.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of DAF-
FM DA.
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DAF-FM DA Disposal Workflow
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[End: Disposal Complete]
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Caption: Logical workflow for the proper disposal of DAF-FM DA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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